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Compound of Interest

Compound Name: LY2365109

Cat. No.: B1246832 Get Quote

Essential Safety and Handling Guide for
LY2365109
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of LY2365109, a potent and selective GlyT1 inhibitor. This

document provides immediate, procedural, and step-by-step guidance to ensure laboratory

safety and operational integrity.

LY2365109 hydrochloride is a potent and selective inhibitor of the glycine transporter 1 (GlyT1),

with an IC50 of 15.8 nM for glycine uptake in cells over-expressing human GlyT1a.[1] It is

intended for laboratory research use only and is not for human or veterinary use. Adherence to

strict safety protocols is essential when handling this compound.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

LY2365109 to minimize exposure and ensure personal safety. The following table summarizes

the required PPE.
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Body Part Required PPE Specifications

Eyes Safety Goggles
Must have side-shields to

protect against splashes.

Hands Protective Gloves

Chemically resistant,

impervious gloves are

recommended. Inspect gloves

for integrity before each use.

Body Impervious Clothing

A lab coat or other protective

clothing to prevent skin

contact.

Respiratory Suitable Respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a respirator is

necessary.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of LY2365109
and ensuring a safe laboratory environment.

Handling Procedures:
Preparation: Before handling, ensure that an accessible safety shower and eye wash station

are available.[2]

Ventilation: Always handle LY2365109 in a well-ventilated area, preferably within a laboratory

fume hood to avoid inhalation of dust or vapors.[2][3]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[2][3] Do not eat, drink, or smoke in the handling area.[2]

Weighing and Aliquoting: When weighing the powdered form, do so carefully to avoid the

formation of dust.
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Solution Preparation: For creating stock solutions, newly opened, hygroscopic DMSO is

recommended.[1] If precipitation occurs during preparation, heating and/or sonication can be

used to aid dissolution.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2]

Storage Conditions:
Powder: Store the solid compound at -20°C in a tightly sealed container, away from

moisture.[1][2]

In Solvent:

Store at -80°C for up to 6 months.[1]

Store at -20°C for up to 1 month.[1]

Ensure the container is sealed and protected from moisture.

Disposal Plan
All waste materials containing LY2365109 must be disposed of in accordance with local, state,

and federal regulations.

Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, and other disposable PPE, in a designated and clearly labeled hazardous waste

container.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.[2]

Wear full personal protective equipment.[2]

For liquid spills, absorb with a non-combustible material such as diatomite or universal

binders.[2]
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For solid spills, carefully sweep up the material to avoid creating dust.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[2]

Final Disposal: Dispose of the collected waste through an approved waste disposal plant.[2]

Do not allow the chemical to enter drains or water courses.[2]

Signaling Pathway and Mechanism of Action
LY2365109 acts as a selective inhibitor of the glycine transporter 1 (GlyT1). GlyT1 is

responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, LY2365109
increases the extracellular concentration of glycine. Glycine is a co-agonist at the N-methyl-D-

aspartate (NMDA) receptor, a key receptor in glutamatergic neurotransmission.[4][5] The

enhanced availability of glycine potentiates NMDA receptor activity.
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Mechanism of action of LY2365109 as a GlyT1 inhibitor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1246832?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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